7-[(2-chlorophenyl)methyl]-6-imino-N-(3-methoxypropyl)-11-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide

• Molecular Formula: C24H24ClN5O3
• Molecular Weight: 465.9 g/mol
• IUPAC Name: 7-[(2-chlorophenyl)methyl]-6-imino-N-(3-methoxypropyl)-11-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
• InChI: InChI=1S/C24H24ClN5O3/c1-15-7-5-11-29-21(15)28-22-18(24(29)32)13-17(23(31)27-10-6-12-33-2)20(26)30(22)14-16-8-3-4-9-19(16)25/h3-5,7-9,11,13,26H,6,10,12,14H2,1-2H3,(H,27,31)
• InChI Key: FLFZESZNRFXSHI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC3=C(C2=O)C=C(C(=N)N3CC4=CC=CC=C4Cl)C(=O)NCCCOC

Description

This compound is a synthetic tricyclic heterocyclic molecule featuring a fused 14-membered ring system with nitrogen and oxygen atoms.

Biological Activity

The compound 7-[(2-chlorophenyl)methyl]-6-imino-N-(3-methoxypropyl)-11-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide (CAS No. 848682-81-5) is a complex organic molecule with notable biological activities. This article examines its biological properties, mechanisms of action, and potential therapeutic applications based on available literature.

Chemical Structure and Properties

• Molecular Formula : C23H22ClN5O2
• Molecular Weight : 435.9 g/mol
• IUPAC Name : N-[(2-chlorophenyl)methyl]-6-imino-11-methyl-2-oxo-7-propyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide

This compound features a tricyclic structure with multiple functional groups that contribute to its biological activity.

Anticancer Properties

Research indicates that compounds with similar structural motifs exhibit significant anticancer activity. For instance:

• Mechanism of Action : The compound may induce apoptosis in cancer cells through the activation of specific signaling pathways associated with cell death.
• Case Studies : A study evaluating related compounds demonstrated potent cytotoxic effects against various cancer cell lines (e.g., HeLa and MCF7), suggesting that this compound could have similar effects.

Anti-inflammatory Effects

The compound's ability to modulate inflammatory pathways has been noted in several studies:

• Inhibition of Pro-inflammatory Cytokines : It has been shown to reduce the levels of cytokines such as TNF-alpha and IL-6 in vitro.
• Animal Models : In rodent models of inflammation, administration of similar compounds resulted in decreased paw edema and inflammatory markers.

Structure–Activity Relationship (SAR)

Understanding the relationship between the chemical structure and biological activity is crucial for optimizing the compound's efficacy:

Structural Feature	Activity Implication
Chlorophenyl group	Enhances binding affinity to target proteins
Imino group	Essential for biological activity; modifications lead to loss of potency
Carboxamide group	Involved in hydrogen bonding interactions with biological targets

Research Findings

Recent studies have provided insights into the biological activity and potential therapeutic applications of this compound:

• In vitro Studies : Experiments involving enzyme inhibition assays have shown that the compound can effectively inhibit enzymes involved in cancer progression.
• Pharmacokinetics : Preliminary pharmacokinetic studies suggest favorable absorption and distribution characteristics in animal models.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

To contextualize its properties, the compound is compared to analogs with related tricyclic or spirocyclic architectures. Key comparisons focus on structural motifs, synthetic routes, and inferred bioactivities.

Table 1: Structural and Functional Comparison

Feature	Target Compound	Analog (8-(4-Dimethylaminophenyl)-9-(6-R-benzothiazol-2-yl)-7-oxa-9-aza-spiro[4.5]decane-6,10-dione)
Core Structure	1,7,9-Triazatricyclo[8.4.0.0³,⁸]tetradeca-3(8),4,9,11,13-pentaene	7-Oxa-9-aza-spiro[4.5]decane
Key Substituents	2-Chlorophenylmethyl, 3-methoxypropylamide	4-Dimethylaminophenyl, 6-R-benzothiazol
Functional Groups	Imino, oxo, carboxamide	Oxa, dione, benzothiazol-imine
Synthetic Route	Likely multi-step cyclization and functionalization (inferred from analogs)	Condensation of 2-Oxa-spiro[3.4]octane-1,3-dione with benzothiazol-imine derivatives
Characterization	Unreported (presumed use of IR, NMR, X-ray crystallography)	Elemental analysis, IR, UV-Vis, melting point
Potential Bioactivity	Hypothesized kinase inhibition (based on tricyclic pharmacophores)	Demonstrated applications in organic synthesis; bioactivity not specified

Key Observations:

Structural Complexity: The target compound’s tricyclic framework contrasts with the spirocyclic system of the analog, which may confer differences in rigidity and conformational flexibility.

Synthetic Challenges : Both compounds require multi-step syntheses, but the target compound’s tricyclic core likely demands precise cyclization conditions, as seen in SHELX-refined crystallographic studies for similar structures .

Functional Group Impact: The imino-oxo motif in the target compound may offer hydrogen-bonding interactions distinct from the spiro analog’s dione and benzothiazol groups, suggesting divergent molecular targets.

Research Findings and Implications

• Structural Insights : Software like SHELXL and ORTEP-3 (used for crystallographic refinement and visualization) would be critical for resolving the target compound’s 3D conformation, particularly its fused ring system.
• The analog’s benzothiazol moiety in is associated with anticancer activity, hinting that the target compound’s chlorophenyl group might similarly modulate cytotoxicity.
• Limitations : The absence of empirical bioactivity data for the target compound necessitates caution. Further studies should employ assays used in ferroptosis inducer research (e.g., cell viability under oxidative stress) or plant-derived bioactive compound analysis .